Cas no 1187163-46-7 (Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate
• CAS No: 1187163-46-7
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD13152500
• CID: 4684303
• Update Time: 2025-11-01

Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate

• MDL： MFCD13152500
• Inchi： 1S/C13H13NO2S/c1-3-16-13(15)12-8-7-11(17-12)10-6-4-5-9(2)14-10/h4-8H,3H2,1-2H3
• InChI Key： ZUBZCVZVYZDUKO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=CC=C(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate

Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS No. 1187163-46-7): A Comprehensive Overview

Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS No. 1187163-46-7) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and molecular research. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential in developing novel therapeutic agents. The molecular structure of Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate consists of a thiophene core substituted with a methylpyridine moiety, which contributes to its unique chemical properties and reactivity.

The synthesis of Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate involves a series of well-defined chemical transformations, typically starting from readily available precursors. The process often requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of its preparation, making it more accessible for industrial-scale production. These innovations underscore the growing importance of this compound in pharmaceutical research.

In the realm of medicinal chemistry, Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate has been explored for its potential pharmacological activities. Studies have indicated that this compound exhibits promising biological properties, including anti-inflammatory and antioxidant effects. The presence of the thiophene ring and the methylpyridine substituent is believed to contribute to its binding affinity with various biological targets, making it a valuable scaffold for drug design.

Recent research has delved into the structural optimization of derivatives of Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate to enhance their pharmacological efficacy. By modifying the substituents on the thiophene ring or the pyridine moiety, scientists have been able to fine-tune the biological activity of these compounds. Such modifications have led to the discovery of novel molecules with improved therapeutic profiles, highlighting the significance of this compound in drug development.

The role of computational chemistry in understanding the behavior of Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into its interactions with biological targets. These studies have not only elucidated the mechanism of action but also guided the design of more effective derivatives. The integration of computational tools with experimental approaches has significantly accelerated the discovery process in pharmaceutical research.

Another area where Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate has shown promise is in materials science. Its unique structural features make it a suitable candidate for developing advanced materials with applications in electronics and optoelectronics. Researchers have explored its potential as a building block for organic semiconductors and light-emitting diodes (LEDs). The ability to tune its electronic properties through structural modifications has opened new avenues for innovation in material science.

The environmental impact of synthesizing and utilizing Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also ensure cost-effective production processes. The adoption of green chemistry principles in the synthesis of this compound exemplifies the commitment to responsible chemical manufacturing.

In conclusion, Ethyl 5-(6-Methylpyridin-2-yl)thiophene-2-carboxylate (CAS No. 1187163-46-7) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its unique structure and versatile properties make it a valuable asset in drug discovery and material development. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing scientific and technological progress.